Neuralgia

Description

Neuralgia is a severe, often debilitating pain that occurs along the course of a nerve due to nerve damage or irritation. It can manifest as sharp, shooting, burning, or throbbing sensations and may be intermittent or constant. Common types include trigeminal neuralgia, postherpetic neuralgia, and occipital neuralgia. Causes range from viral infections (e.g., shingles) and pressure on nerves to underlying medical conditions like diabetes or multiple sclerosis. Diagnosis involves clinical assessment and imaging to identify the underlying cause.